Cas no 139262-66-1 (Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]-)
139262-66-1 structure
Product Name:Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]-
CAS No:139262-66-1
MF:C10H11NO4
MW:209.198642969131
CID:156789
PubChem ID:3025746
Update Time:2025-04-19
Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]-
- 3-carbamoyloxy-2-phenylpropionic acid
- 3-carbamoyloxy-2-phenylpropanoic acid
- Cppa-3,2
- 3-Carbamoyl-2-phenylpropionic acid
- Q27149631
- 139262-66-1
- 3-[Hydroxy(imino)methoxy]-2-phenylpropanoic acid
- CHEBI:80589
- Benzeneacetic acid, alpha-(((aminocarbonyl)oxy)methyl)-
- DTXSID20930411
- BENZENEACETIC ACID, .ALPHA.-(((AMINOCARBONYL)OXY)METHYL)-
- D2V2FDH9KE
- .ALPHA.-(((AMINOCARBONYL)OXY)METHYL)BENZENEACETIC ACID
- UNII-D2V2FDH9KE
- 3-CARBAMOYL-2-PHENYL-PROPIONIC ACID
- Benzeneacetic acid, alpha-[[(aminocarbonyl)oxy]methyl]-
- SCHEMBL9011765
- 3-CARBAMOYLOXY-2-PHENYL-PROPANOIC ACID
- W 3049
-
- Inchi: 1S/C10H11NO4/c11-10(14)15-6-8(9(12)13)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,11,14)(H,12,13)
- InChI Key: AYRIVCKWIAUVOO-UHFFFAOYSA-N
- SMILES: O(C(N)=O)CC(C(=O)O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 209.06883
- Monoisotopic Mass: 209.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 89.62
Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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